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Compound of Interest

Compound Name: AT-9010 tetrasodium

Cat. No.: B13893517 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the ordering, shipping, and

utilization of AT-9010 tetrasodium in a research setting. AT-9010 is the active triphosphate

metabolite of the antiviral prodrug AT-527 and a potent inhibitor of the SARS-CoV-2 RNA-

dependent RNA polymerase (RdRp) and NiRAN domain, making it a critical tool for studies on

viral replication and the development of novel antiviral therapeutics.

Ordering and Shipping
AT-9010 tetrasodium is available from various chemical suppliers for research purposes only

and is not intended for human use.

Table 1: Supplier and Ordering Information

Supplier
Available
Quantities

Estimated Price
(USD)

Shipping Condition

MedchemExpress 1 mg, 5 mg, 10 mg
$1080 (1 mg), $2650

(5 mg), $4000 (10 mg)
Dry Ice[1]

GlpBio 1 mg, 5 mg, 10 mg $855 (1 mg) Blue Ice[2][3]

Note: Prices are subject to change and may not include shipping and handling fees. Bulk

quantities are typically available upon request.
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Upon receipt, it is imperative to handle the compound with appropriate safety precautions in a

laboratory setting.

Storage and Stability
Proper storage of AT-9010 tetrasodium is crucial to maintain its integrity and biological activity.

Table 2: Storage and Stability Guidelines

Form
Storage
Temperature

Duration Special Conditions

Solid -80°C Up to 6 months

Protect from light,

store under

nitrogen[1][2]

Stock Solution -80°C Up to 6 months

Avoid repeated

freeze-thaw cycles[1]

[2]

Stock Solution -20°C Up to 1 month
Avoid repeated

freeze-thaw cycles[2]

Mechanism of Action: Dual Inhibition of SARS-CoV-
2 Replication
AT-9010 exhibits a dual mechanism of action, targeting two essential enzymatic activities of the

SARS-CoV-2 polymerase complex (nsp12).[1]

RNA Chain Termination: AT-9010 acts as a chain terminator at the RdRp active site. Its

incorporation into the growing viral RNA strand prevents the correct alignment of the

incoming nucleotide, thereby halting further RNA synthesis.[1]

NiRAN Inhibition: The compound also binds to the N-terminal nidovirus RdRp-associated

nucleotidyltransferase (NiRAN) domain of nsp12. This binding competitively inhibits the

NiRAN's nucleotidyltransferase activity, which is essential for viral replication.[1]
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Caption: Dual inhibitory mechanism of AT-9010 on SARS-CoV-2 replication.
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Experimental Protocols
Protocol 1: Preparation of AT-9010 Tetrasodium Stock
Solution
Objective: To prepare a concentrated stock solution of AT-9010 tetrasodium for use in

downstream assays.

Materials:

AT-9010 tetrasodium (solid)

Nuclease-free water, sterile

Ultrasonic bath

Sterile, nuclease-free microcentrifuge tubes

Procedure:

Equilibrate the vial of AT-9010 tetrasodium to room temperature before opening.

Aseptically add the required volume of sterile, nuclease-free water to the vial to achieve a

desired concentration (e.g., 100 mg/mL).[1][2]

To aid dissolution, sonicate the solution in an ultrasonic bath until the solid is completely

dissolved.[1][2]

Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months.[1][2]

Table 3: Stock Solution Preparation Guide
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Desired Concentration Mass of AT-9010 Volume of Water

10 mM 1 mg 159.5 µL

10 mM 5 mg 797.3 µL

10 mM 10 mg 1.5946 mL

Calculations are based on a molecular weight of 627.13 g/mol .

Protocol 2: In Vitro NiRAN Inhibition Assay
Objective: To determine the inhibitory activity of AT-9010 on the nucleotidyltransferase function

of the SARS-CoV-2 NiRAN domain. This protocol is adapted from a high-throughput screening

assay for NiRAN inhibitors.

Materials:

Recombinant SARS-CoV-2 nsp12 protein

Recombinant SARS-CoV-2 nsp9 protein

ATP (Adenosine triphosphate)

Assay Buffer (50 mM Tris-HCl pH 7.5, 5 mM KCl, 1 mM DTT, 2 mM MnCl2)

Kinase-Glo® Plus Luminescence Kinase Assay Kit (Promega)

384-well white bottom plates

AT-9010 tetrasodium stock solution

Positive control (e.g., Toxoflavin)

Negative control (DMSO or buffer)

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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